![molecular formula C7H4BrClN2 B1604233 4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine CAS No. 1000341-81-0](/img/structure/B1604233.png)
4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine
Overview
Description
4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine is an organic compound belonging to the pyrrole family. It is a heterocyclic aromatic compound with a five-membered ring containing a nitrogen atom. The compound has a wide range of applications in scientific research, particularly in the fields of organic synthesis, biochemistry, and medicinal chemistry.
Scientific Research Applications
Synthesis of Lenacapavir
“4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine” is a heterocyclic fragment used in the synthesis of Lenacapavir , a potent capsid inhibitor for the treatment of HIV-1 infections . The synthesis of this compound from inexpensive 2,6-dichlorobenzonitrile has been described, providing a potential economical route to the large-scale production of this heterocyclic fragment of Lenacapavir .
Treatment of Diseases of the Nervous System
Pyrrolo[3,4-c]pyridines, a group to which “4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine” belongs, have been found to be useful in treating diseases of the nervous system .
Treatment of Immune System Diseases
These compounds have also been found to be effective in treating diseases of the immune system .
Antidiabetic Applications
Pyrrolo[3,4-c]pyridines have been found to have antidiabetic properties, suggesting potential applications in the treatment of diabetes .
Antimycobacterial Applications
These compounds have been found to have antimycobacterial activity, suggesting potential applications in the treatment of mycobacterial infections .
Antiviral Applications
In addition to their use in the synthesis of Lenacapavir, an antiviral drug, pyrrolo[3,4-c]pyridines have been found to have broader antiviral properties .
Antitumor Applications
Pyrrolo[3,4-c]pyridines have been found to have antitumor activity, suggesting potential applications in cancer treatment .
Use as a Biochemical Reagent
“4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine” can be used as a biochemical reagent in life science related research .
properties
IUPAC Name |
4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClN2/c8-7-4-1-2-10-6(4)5(9)3-11-7/h1-3,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QULWOGLBWMRZGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=NC=C2Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30646778 |
Source
|
| Record name | 4-Bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30646778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine | |
CAS RN |
1000341-81-0 |
Source
|
| Record name | 4-Bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1000341-81-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-7-chloro-1H-pyrrolo[3,2-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30646778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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